Cas no 2168294-53-7 (2,2-difluoro-2-5-(methoxymethyl)furan-2-ylacetic acid)

• Product Name: 2,2-difluoro-2-5-(methoxymethyl)furan-2-ylacetic acid
• CAS No: 2168294-53-7
• MF: C₈H₈F₂O₄
• MW: 206.143529891968
• CID: 6116989
• PubChem ID: 165720354
• Update Time: 2025-06-22

2,2-difluoro-2-5-(methoxymethyl)furan-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-5-(methoxymethyl)furan-2-ylacetic acid
• 2168294-53-7
• 2,2-difluoro-2-[5-(methoxymethyl)furan-2-yl]acetic acid
• EN300-1937194

• Inchi： 1S/C8H8F2O4/c1-13-4-5-2-3-6(14-5)8(9,10)7(11)12/h2-3H,4H2,1H3,(H,11,12)
• InChI Key： QCCVSPUYTKLCSI-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1=CC=C(COC)O1)F

Computed Properties

• Exact Mass: 206.03906506g/mol
• Monoisotopic Mass: 206.03906506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.7Ų

Additional information on 2,2-difluoro-2-5-(methoxymethyl)furan-2-ylacetic acid

2,2-Difluoro-2-(5-(methoxymethyl)furan-2-yl)acetic Acid

The compound 2,2-difluoro-2-(5-(methoxymethyl)furan-2-yl)acetic acid (CAS No. 2168294-53-7) is a chemically synthesized organic compound with a unique structure that combines a fluorinated acetic acid moiety with a substituted furan ring. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug development and as a building block for more complex molecules.

Chemical Structure and Properties

The molecular structure of 2,2-difluoro-2-(5-(methoxymethyl)furan-2-yl)acetic acid is characterized by a central acetic acid group substituted with two fluorine atoms at the 1-position. The furan ring is attached at the 1-position of the acetic acid, with a methoxymethyl group substituting at the 5-position of the furan. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions.

Recent studies have explored the synthesis of this compound using novel catalytic methods, which have significantly improved the yield and purity of the product. For instance, researchers have employed palladium-catalyzed coupling reactions to construct the furan-acetic acid linkage efficiently. These advancements have not only streamlined the synthesis process but also opened new avenues for its application in medicinal chemistry.

Biological Activity and Applications

One of the most promising aspects of CAS No. 2168294-53-7 is its potential as a lead compound in drug discovery. Preclinical studies have demonstrated that this compound exhibits significant anti-inflammatory and anti-tumor activities in vitro. Specifically, it has shown potent inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases like rheumatoid arthritis.

In addition to its pharmacological applications, this compound has also been investigated for its role in agrochemicals. Recent research has highlighted its ability to inhibit plant pathogenic fungi, suggesting its potential use as a fungicide in agriculture. This dual applicability underscores the versatility of CAS No. 2168294-53-7 in both therapeutic and agricultural settings.

Synthesis and Optimization

The synthesis of CAS No. 2168294-53-7 involves a multi-step process that typically begins with the preparation of the furan derivative followed by coupling with the fluorinated acetic acid moiety. Traditional methods often rely on Friedel-Crafts alkylation or acylation reactions; however, these methods can be cumbersome due to low yields and side reactions.

To address these challenges, recent advancements have focused on developing more efficient synthetic pathways. For example, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining high product purity. Furthermore, the use of environmentally friendly solvents and catalysts has contributed to greener synthesis practices for this compound.

Toxicological Studies

Understanding the toxicity profile of CAS No. 2168294-53-7 is crucial for its safe application in therapeutic and agricultural contexts. Acute toxicity studies conducted in rodents have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed on major organ systems.

Chronic toxicity studies are currently underway to evaluate long-term exposure effects. Preliminary results indicate that CAS No. 2168294-53-7 demonstrates minimal genotoxicity and does not induce oxidative stress at concentrations relevant to therapeutic use.

Future Directions

The future prospects for CAS No. 2168294-53_7 are highly promising given its diverse biological activities and favorable toxicity profile. Ongoing research is focused on optimizing its pharmacokinetics to enhance bioavailability and reduce clearance rates.

Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression into clinical trials for inflammatory diseases and cancer therapy. Additionally, exploratory studies are being conducted to assess its potential as an agrochemical agent against fungal pathogens.

In conclusion, CAS No. 2168_7, or _furan-acetic acid derivative_, represents a valuable asset in modern chemistry with wide-ranging applications across multiple industries.